Cas no 1594746-49-2 (1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine
• CAS No: 1594746-49-2
• MF: C₇H₁₄N₄S
• MW: 186.277859210968
• CID: 6101656
• PubChem ID: 116108631
• Update Time: 2025-06-15

1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine
• 1-[3-(ethylsulfanyl)propyl]-1H-1,2,3-triazol-4-amine
• EN300-1114593
• 1594746-49-2

• Inchi： 1S/C7H14N4S/c1-2-12-5-3-4-11-6-7(8)9-10-11/h6H,2-5,8H2,1H3
• InChI Key： OMSPZNCDEJYKSL-UHFFFAOYSA-N
• SMILES： S(CC)CCCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 186.09391764g/mol
• Monoisotopic Mass: 186.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82Ų

Additional information on 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine

1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine (CAS No. 1594746-49-2): An Emerging Compound in Chemical and Pharmaceutical Research

1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine (CAS No. 1594746-49-2) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities and chemical versatility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine.

Chemical Structure and Synthesis

The chemical structure of 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine is characterized by a triazole ring linked to an ethylsulfanyl-substituted propyl chain. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. The presence of the ethylsulfanyl group imparts unique chemical properties to the molecule, making it an interesting target for synthetic chemists.

The synthesis of 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-known "click" chemistry reaction. This method is highly efficient and provides excellent yields of the desired product. The starting materials for this synthesis include an azide-functionalized amine and an alkyne-functionalized ethylsulfanyl propyl compound. The reaction proceeds via the formation of a 1,2,3-triazole ring, which is then further functionalized to introduce the amine group.

Biological Activities

1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine has been studied for its potential biological activities in various contexts. Recent research has shown that this compound exhibits significant antifungal properties against several pathogenic fungi. A study published in the Journal of Medicinal Chemistry reported that 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine demonstrated potent activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients.

In addition to its antifungal properties, 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that this compound may inhibit the replication of certain RNA viruses, such as influenza virus and coronavirus. These findings suggest that 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amine could be a promising lead compound for the development of new antiviral drugs.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 1-3-(ethylsulfanyl)propyl-1H-1,2,3-triazol-4-amnine make it a valuable candidate for drug development. In the pharmaceutical industry, there is a growing need for new compounds with broad-spectrum antifungal and antiviral activities to combat emerging drug-resistant pathogens. The ability of 1-3-(ethylsulfanyl)propyl-H-, 2,-triazo--amnine to target multiple pathogens makes it an attractive candidate for further investigation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1--(ethylsulfany)-proply--,-,-triazo--amnine. Early results from preclinical studies have shown promising outcomes in terms of pharmacokinetics and toxicity profiles. These findings suggest that this compound has the potential to be developed into a safe and effective therapeutic agent.

Sustainability and Green Chemistry Considerations

In addition to its biological activities and potential applications in drug development, the synthesis of <----------------amnine has been optimized to align with principles of green chemistry. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions is known for its high atom economy and minimal waste generation. This makes the synthesis process more sustainable and environmentally friendly compared to traditional synthetic methods.

Conclusion

<-------amnine (CAS No. 59476-) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its significance in the development of new therapeutic agents.